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Executive Summary
Pyraclofos, a chiral organophosphate insecticide, once utilized in agriculture for the control of a

range of pests, is now largely considered obsolete in major global markets. This technical guide

provides an in-depth analysis of the regulatory status of (-)-Pyraclofos, the more biologically

active enantiomer, and its racemic parent compound. We delve into the scientific underpinnings

of its decline, including its toxicological profile, environmental fate, and the enantioselective

nature of its biological activity. This document is intended for researchers, scientists, and

professionals in drug and pesticide development, offering a comprehensive overview of a

compound that serves as a case study in the evolving landscape of pesticide regulation and

the increasing importance of stereochemistry in toxicological assessment.

Introduction: The Rise and Fall of a Chiral Pesticide
Pyraclofos, chemically known as O-(1-(4-chlorophenyl)-1H-pyrazol-4-yl) O-ethyl S-propyl

phosphorothioate, is a chiral organophosphate insecticide.[1][2][3] Like other

organophosphates, its mode of action is the inhibition of acetylcholinesterase (AChE), an

enzyme critical for nerve function in both insects and mammals. The presence of a chiral center
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at the phosphorus atom results in two enantiomers, (+)-Pyraclofos and (-)-Pyraclofos, which

exhibit differential biological activity and toxicity.[2] This guide will focus on the regulatory

journey and technical profile of Pyraclofos, with a particular emphasis on the implications of its

chirality.

Global Regulatory Status: A Patchwork of Approvals
and Prohibitions
The regulatory history of Pyraclofos is marked by a noticeable decline in its use and a lack of

approval in major agricultural markets. This is a direct consequence of toxicological and

environmental concerns.

Table 1: Regional Regulatory Status of Pyraclofos
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Region/Country Regulatory Status Key Dates and Remarks

European Union Not Approved

Pyraclofos is not an approved

active substance for use in

plant protection products.[2]

United States Not Registered

A thorough search of the U.S.

Environmental Protection

Agency (EPA) databases for

registered pesticide products

reveals no current or past

registration for Pyraclofos.[4]

China Withdrawn

The registration of Pyraclofos

was withdrawn in China in

2004, marking it as an

obsolete pesticide in this major

agricultural market.

Japan Obsolete

First registered in 1989,

Pyraclofos is now considered

obsolete. While a definitive de-

registration date is not readily

available, the country has a re-

evaluation system for

registered pesticides.[5][6][7]

Codex Alimentarius No MRLs Established

There are no Maximum

Residue Limits (MRLs) for

Pyraclofos established by the

Codex Alimentarius

Commission, which further

indicates its lack of significant

international trade and use in

food production.[8][9][10]

The overarching trend indicates a global move away from Pyraclofos due to risk assessments

that have deemed it unsuitable for agricultural use under modern safety standards.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 3 / 17 Tech Support

https://pubmed.ncbi.nlm.nih.gov/22708718/
https://www.epa.gov/safepestcontrol/search-registered-pesticide-products
https://www.env.go.jp/en/laws/water/pesticides/index.html
https://inc.nutfruit.org/japan-pesticide-registration-system-3/
https://openknowledge.fao.org/server/api/core/bitstreams/3f89c19b-d534-4ca7-a73b-db29535bb0d1/content
https://www.fao.org/fao-who-codexalimentarius/codex-texts/dbs/pestres/en/
https://www.fao.org/fao-who-codexalimentarius/codex-texts/dbs/pestres/pesticide-detail/en/?p_id=210
https://www.fao.org/fao-who-codexalimentarius/codex-texts/dbs/pestres/pesticides/en/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12726557?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Science Behind the Regulation: A Toxicological
and Environmental Deep Dive
The decision by regulatory bodies to restrict or ban a pesticide is grounded in a thorough

evaluation of its potential risks to human health and the environment. For Pyraclofos, several

key scientific findings have contributed to its current regulatory standing.

Enantioselective Toxicity: The Double-Edged Sword of
Chirality
A critical aspect of Pyraclofos's toxicology is the differential activity of its enantiomers. Scientific

studies have demonstrated that the two enantiomers possess distinct toxicological profiles.

Acetylcholinesterase Inhibition: The (-)-Pyraclofos enantiomer is a significantly more potent

inhibitor of butyrylcholinesterase (BChE), a surrogate for AChE, than its (+)-counterpart.[2]

This indicates that the desired insecticidal activity is primarily associated with the (-)-

enantiomer.

Aquatic Toxicity: Conversely, acute aquatic toxicity studies have shown that (+)-Pyraclofos is

more toxic to non-target aquatic organisms, such as the water flea Daphnia magna.[2] This

enantioselective toxicity highlights the complexity of risk assessment for chiral pesticides;

while one enantiomer may be responsible for the intended pesticidal effect, the other may

pose a greater environmental risk.

Table 2: Enantioselective Toxicity of Pyraclofos
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Enantiomer
Target/Organis
m

Toxicological
Endpoint

Result Reference

(-)-Pyraclofos
Butyrylcholineste

rase (BChE)
Inhibition (IC50)

Approximately 15

times more

potent than (+)-

Pyraclofos.

[2]

(+)-Pyraclofos

Daphnia magna

(Aquatic

Invertebrate)

Acute Toxicity

(LC50)

Approximately 6

times more toxic

than (-)-

Pyraclofos.

[2]

This disparity underscores the necessity of evaluating individual enantiomers to accurately

characterize the overall risk profile of a chiral pesticide.

Environmental Fate and Behavior
The environmental persistence and mobility of a pesticide are key factors in its regulatory

evaluation.

Hydrolysis: Pyraclofos is relatively stable in acidic and neutral aqueous solutions but

undergoes ready hydrolysis under basic conditions.[3] This pH-dependent degradation

influences its persistence in different water bodies.

Soil Sorption and Mobility: Studies have shown that the sorption of Pyraclofos to soil is

relatively weak and is influenced by the organic carbon content of the soil.[3] The low

sorption suggests a potential for leaching into groundwater, a significant concern for

environmental regulators.

Table 3: Environmental Fate Parameters of Pyraclofos
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Parameter
Value/Characteristi
c

Conditions Reference

Hydrolysis Half-life (at

40°C)
32.4 days pH 5.0 [3]

5.4 days pH 7.0 [3]

0.32 days pH 9.0 [3]

Soil Sorption

Coefficient (Koc)
5.3 - 30.4 mL/g

Dependent on soil

organic carbon

content

[3]

The potential for mobility in the soil, combined with its toxicity to aquatic organisms, presents a

significant environmental risk profile.

Toxicity to Non-Target Organisms
Beyond aquatic invertebrates, the toxicity of organophosphates to other non-target organisms

is a major regulatory consideration. While specific data for Pyraclofos on avian and other

terrestrial species is limited in the readily available literature, the known hazards of the

organophosphate class to birds and beneficial insects would have been a factor in its risk

assessment.[11][12][13] The assessment of risk to non-target arthropods, including predatory

mites and parasitoid wasps, is a standard part of modern pesticide evaluation.[14][15][16]

Analytical Methodologies for Detection and
Quantification
The ability to reliably detect and quantify pesticide residues is fundamental to enforcing

regulations and ensuring food safety. For Pyraclofos, several analytical techniques are

applicable.

Residue Analysis in Agricultural and Environmental
Matrices
The QuEChERS (Quick, Easy, Cheap, Effective, Rugged, and Safe) method has emerged as a

standard for the extraction of pesticide residues from various matrices, including fruits,
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vegetables, and soil.[17][18][19][20]

Experimental Protocol: QuEChERS Extraction for Pyraclofos Residue Analysis

Sample Homogenization: A representative sample (e.g., 10-15 g of fruit or vegetable) is

homogenized.

Extraction: The homogenized sample is placed in a centrifuge tube with an appropriate

volume of acetonitrile.

Salting Out: A salt mixture, typically containing anhydrous magnesium sulfate and sodium

chloride, is added to induce phase separation.

Centrifugation: The mixture is shaken vigorously and then centrifuged to separate the

acetonitrile layer containing the extracted pesticides.

Dispersive Solid-Phase Extraction (d-SPE) Cleanup: An aliquot of the acetonitrile extract is

transferred to a clean tube containing a sorbent mixture (e.g., primary secondary amine

(PSA) and anhydrous magnesium sulfate) to remove interfering matrix components.

Final Analysis: The cleaned-up extract is then analyzed, typically by Gas Chromatography-

Mass Spectrometry (GC-MS) or Liquid Chromatography-Tandem Mass Spectrometry (LC-

MS/MS).
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Caption: QuEChERS workflow for Pyraclofos residue analysis.
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Chiral Separation of Enantiomers
To investigate the enantioselective properties of Pyraclofos, chiral high-performance liquid

chromatography (HPLC) is the method of choice.[21][22][23]

Experimental Protocol: Chiral HPLC Separation of Pyraclofos Enantiomers

Instrumentation: An HPLC system equipped with a chiral stationary phase (CSP) column is

required. Polysaccharide-based columns, such as Chiralcel OD or Chiralpak AD, have

proven effective.[21]

Mobile Phase: A non-polar mobile phase, such as n-hexane, modified with an alcohol like

isopropanol or ethanol, is typically used. The exact composition is optimized to achieve

baseline separation of the enantiomers.

Detection: A UV detector is commonly used for quantification. For the identification of the

eluting enantiomers, a circular dichroism (CD) detector can be employed to determine their

optical rotation.[21]

Sample Preparation: A standard solution of racemic Pyraclofos is prepared in a suitable

solvent and injected into the HPLC system.
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Caption: Workflow for chiral separation of Pyraclofos enantiomers.

Acetylcholinesterase Inhibition Assay
The primary mode of action of Pyraclofos can be confirmed and quantified using an

acetylcholinesterase inhibition assay. The Ellman's method is a widely used colorimetric assay

for this purpose.[24][25][26][27][28]

Experimental Protocol: Acetylcholinesterase Inhibition Assay (Ellman's Method)
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Reagents: Acetylcholinesterase (AChE) enzyme, acetylthiocholine (substrate), and 5,5'-

dithiobis-(2-nitrobenzoic acid) (DTNB, Ellman's reagent).

Reaction Principle: AChE hydrolyzes acetylthiocholine to thiocholine. Thiocholine then reacts

with DTNB to produce a yellow-colored anion, 5-thio-2-nitrobenzoate (TNB2-), which can be

quantified spectrophotometrically at 412 nm.

Procedure:

AChE enzyme is pre-incubated with varying concentrations of Pyraclofos (or its individual

enantiomers).

The substrate, acetylthiocholine, and DTNB are added to initiate the reaction.

The rate of color change (increase in absorbance at 412 nm) is measured over time.

The inhibition of AChE activity is calculated by comparing the reaction rates in the

presence and absence of the inhibitor.

The IC50 value (the concentration of inhibitor that causes 50% inhibition of enzyme

activity) can then be determined.

Enzymatic Reaction

Colorimetric Detection

Acetylcholinesterase
(AChE)
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Hydrolyzes
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(Substrate)

TNB²⁻
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Reacts with
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Caption: Principle of the acetylcholinesterase inhibition assay.

Conclusion: Lessons from an Obsolete Pesticide
The case of (-)-Pyraclofos and its racemic parent compound offers valuable insights for the

field of pesticide science and regulation. The journey from its initial registration to its current

obsolete status reflects a broader trend of increasingly stringent regulatory standards driven by

a deeper understanding of toxicology and environmental science. The enantioselective toxicity

of Pyraclofos serves as a potent reminder of the importance of considering stereochemistry in

the development and assessment of biologically active molecules. As the agricultural industry

continues to seek effective and sustainable pest management solutions, the lessons learned

from compounds like Pyraclofos will undoubtedly inform the development of safer and more

environmentally benign alternatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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